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Compound of Interest

Compound Name: 1,2-Dipiperidinoethane

Cat. No.: B1217083

This guide provides a comprehensive overview of the key physical properties of 1,2-
Dipiperidinoethane, with a specific focus on its melting and boiling points. The information is
tailored for researchers, scientists, and professionals in drug development, presenting
guantitative data in a structured format and outlining generalized experimental protocols for
these determinations.

Core Physical Properties

1,2-Dipiperidinoethane, also known by other names such as 1,1'-(1,2-
Ethanediyl)bispiperidine, is a chemical compound with the molecular formula C12H24N2. It
presents as a clear, colorless to yellow liquid.

Quantitative Data Summary

The experimentally determined physical properties of 1,2-Dipiperidinoethane are summarized
in the table below for ease of reference and comparison.

Physical Property Value
Melting Point -1to -0.5 °C[1][2][3]
Boiling Point 265 °C[1][2][4]

Experimental Protocols
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While specific experimental details for the determination of the melting and boiling points of
1,2-Dipiperidinoethane are not extensively published, standardized methodologies are
routinely employed for such characterizations. The following sections describe typical
protocols.

3.1. Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

A common and reliable method for determining the melting point is the capillary method using a
melting point apparatus.

» Sample Preparation: A small amount of the solidified 1,2-Dipiperidinoethane is finely
powdered and packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3
mm.

o Apparatus: The capillary tube is placed in a melting point apparatus, which consists of a
heating block or an oil bath and a thermometer or a digital temperature sensor. The
apparatus allows for controlled heating of the sample.

¢ Measurement:

o The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it approaches
the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

o The melting point is reported as this range.

3.2. Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method
The boiling point is typically determined by distillation at atmospheric pressure.

o Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o A sample of 1,2-Dipiperidinoethane is placed in the round-bottom flask along with boiling
chips to ensure smooth boiling.

o The apparatus is heated, and the liquid is brought to a boil.

o The vapor rises, condenses in the condenser, and the distillate is collected in the receiving
flask.

o The temperature is monitored throughout the distillation process. The boiling point is the
constant temperature recorded on the thermometer when the liquid and vapor are in
equilibrium, and a steady stream of distillate is being collected.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the melting and boiling points of a chemical compound like 1,2-Dipiperidinoethane.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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